N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C24H26N4O5S2/c1-2-34(30,31)23-15-14-22(26-27-23)18-6-10-20(11-7-18)25-24(29)19-8-12-21(13-9-19)35(32,33)28-16-4-3-5-17-28/h6-15H,2-5,16-17H2,1H3,(H,25,29)
• InChI Key: AVFNHYHRBITRGI-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=NN=C(C=C1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4
• Molecular Formula: C24H26N4O5S2
• Molecular Weight: 514.6 g/mol

Description

N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-4-(piperidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C24H26N4O5S2 and its molecular weight is 514.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Synthesis and Microbial Studies : The synthesis of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide showcased a series of steps leading to compounds with moderate to significant antibacterial activity. This research underlines the potential of such compounds in developing new antimicrobial agents (Khalid et al., 2016).

• Antimalarial and Antiviral Properties : A theoretical investigation into antimalarial sulfonamides revealed their potential utility in COVID-19 treatment through computational calculations and molecular docking studies. The study demonstrates the antimalarial activity of sulfonamide derivatives, alongside their theoretical efficacy against SARS-CoV-2, highlighting a promising avenue for therapeutic applications against COVID-19 (Fahim et al., 2021).

• Anti-Acetylcholinesterase Activity : Research into piperidine derivatives for anti-acetylcholinesterase (anti-AChE) activity identified potent inhibitors of acetylcholinesterase, indicating potential for use as antidementia agents. This finding supports the application of such compounds in the treatment of neurodegenerative diseases like Alzheimer's (Sugimoto et al., 1990).

• Antioxidant and Anticholinesterase Activities : The synthesis of new sulfonyl hydrazones featuring piperidine rings has been explored for their antioxidant and anticholinesterase activities. Such compounds have shown promising biological activities, indicating potential for developing treatments against oxidative stress-related diseases and disorders involving cholinesterase enzymes (Karaman et al., 2016).

• Cardiac Electrophysiological Activity : The synthesis of N-substituted imidazolylbenzamides or benzene-sulfonamides has revealed compounds with potent electrophysiological activity comparable to known class III agents. These compounds demonstrate potential as selective class III agents for the treatment of cardiac arrhythmias (Morgan et al., 1990).